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Compound of Interest

Compound Name: N33-TEG-COOH

Cat. No.: B1666433

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the proper
disposal of N33-TEG-COOH (14-Azido-3,6,9,12-tetraoxatetradecanoic acid), a bifunctional
linker commonly used in bioconjugation and drug delivery applications. Due to its chemical
properties, specific procedures must be followed to mitigate risks associated with its azide
functional group and the flammable solvent in which it is often supplied.

Key Safety and Hazard Information

N33-TEG-COOH is typically supplied as a solution in tert-butyl methyl ether. This composition
presents multiple hazards that must be addressed during disposal. The primary hazards are
associated with the azide group, which can be explosive under certain conditions, and the
flammable nature of the solvent.

Hazard Classification:
o Flammable Liquid: The tert-butyl methyl ether solvent is highly flammable.
o Skin Irritant: The solution can cause skin irritation upon contact.

o Azide Compound: Organic azides are potentially explosive and can form highly sensitive and
explosive metal azides.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1666433?utm_src=pdf-interest
https://www.benchchem.com/product/b1666433?utm_src=pdf-body
https://www.benchchem.com/product/b1666433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
14-Azido-3,6,9,12-
tetraoxatetradecanoic acid; 2-

Synonyms {2-{2-[2-(2-

Azidoethoxy)ethoxy]ethoxyl}eth

oxy}acetic acid

Molecular Formula C10H19N30s
Molecular Weight 277.27 g/mol
Typically a ~0.5 M solution in
Form
tert-butyl methyl ether
_ -28 °C (-18.4 °F) (of the
Flash Point )
solution)
Density 0.750-0.850 g/mL at 20 °C
2398 (for the solvent, Methyl
UN Number [1][2]

tert-butyl ether)

Hazard Statements

H225: Highly flammable liquid
and vapor. H315: Causes skin

irritation.

Experimental Protocols for Disposal

The following step-by-step procedure outlines the recommended protocol for the safe disposal

of N33-TEG-COOH solution. This procedure is based on general guidelines for handling

organic azides and flammable liquids. Always consult your institution's Environmental Health

and Safety (EHS) department for specific protocols and regulatory requirements in your

location.

Personal Protective Equipment (PPE) Required:

o Safety goggles (or a face shield)

¢ Flame-resistant lab coat
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o Chemical-resistant gloves (nitrile or neoprene)
e Work should be conducted in a certified chemical fume hood.
Step-by-Step Disposal Procedure:

e Segregation of Waste:

[e]

Designate a specific, clearly labeled hazardous waste container for N33-TEG-COOH
waste.

o The container must be compatible with flammable organic solvents. A high-density
polyethylene (HDPE) or glass container with a secure cap is recommended.

o Crucially, do not mix azide-containing waste with other chemical waste streams, especially
acidic wastes, which can generate highly toxic and explosive hydrazoic acid.[3]

o Avoid using metal containers or utensils (spatulas) to handle azide waste, as this can lead
to the formation of shock-sensitive metal azides.[3][4]

o Waste Collection:

o Carefully transfer all waste containing N33-TEG-COOH, including contaminated
consumables (e.g., pipette tips, wipes), into the designated waste container.

o Do not overfill the container; leave at least 10% headspace to allow for vapor expansion.
o Keep the waste container tightly sealed when not in use.
e Labeling:

o Label the waste container with the words "Hazardous Waste" and the full chemical name:
"N33-TEG-COOH in tert-butyl methyl ether".

o Indicate the approximate concentration and quantity of the waste.

o Include hazard pictograms for "Flammable" and "lIrritant".
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o Storage:

o Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

o The storage area should be cool, dry, and well-ventilated, away from sources of ignition
(heat, sparks, open flames).[4]

o Ensure the storage area is equipped with appropriate fire suppression equipment.
e Final Disposal:

o Under no circumstances should N33-TEG-COOH or its solutions be disposed of down the
drain.[5][6] This can lead to the formation of explosive metal azides in the plumbing.

o Arrange for the collection of the hazardous waste container by your institution's EHS
department or a licensed hazardous waste disposal contractor.

Logical Workflow for N33-TEG-COOH Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of N33-TEG-COOH.
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Caption: Disposal workflow for N33-TEG-COOH.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of N33-TEG-COOH, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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